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Compound of Interest

Compound Name: Calcium saccharin

Cat. No.: B1199066 Get Quote

Introduction
Calcium saccharin, a salt of saccharin, is an artificial sweetener used in various food products

and pharmaceuticals. It serves as a non-caloric sugar substitute, particularly for individuals on

sodium-restricted diets. The synthesis of calcium saccharin is a straightforward acid-base

reaction where the acidic proton of the saccharin imide is neutralized by a calcium base. This

document provides a detailed protocol for the laboratory-scale synthesis of calcium saccharin
from saccharin and calcium hydroxide.

Reaction Scheme
The synthesis proceeds via the reaction of two equivalents of saccharin with one equivalent of

calcium hydroxide to form calcium saccharin and water.

2 C₇H₅NO₃S + Ca(OH)₂ → Ca(C₇H₄NO₃S)₂ + 2 H₂O

Materials and Equipment
Reagents
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Reagent Formula
Molar Mass ( g/mol
)

Purity

Saccharin C₇H₅NO₃S 183.18 >99%

Calcium Hydroxide Ca(OH)₂ 74.093 >95%

Deionized Water H₂O 18.02 High Purity

Hydrochloric Acid (for

pH adjustment and

testing)

HCl 36.46 1 M solution

Equipment
250 mL three-neck round-bottom flask

Magnetic stirrer with heating mantle

Condenser

Thermometer

pH meter or pH indicator strips

Buchner funnel and flask

Filter paper (Whatman No. 1 or equivalent)

Beakers

Graduated cylinders

Spatulas

Glass stirring rod

Drying oven

Analytical balance
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Experimental Protocol
Synthesis of Calcium Saccharin

Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer,

condenser, and thermometer, add 18.32 g (0.1 mol) of saccharin to 100 mL of deionized

water.

Initial Heating and Suspension: Begin stirring the mixture and gently heat to approximately

40-50°C to create a uniform suspension.

Addition of Calcium Hydroxide: Slowly add 3.71 g (0.05 mol) of calcium hydroxide to the

saccharin suspension in small portions over 30 minutes. The addition should be gradual to

control the exothermic reaction and prevent clumping.

Reaction and pH Monitoring: Continue stirring the mixture at 40-50°C. Monitor the pH of the

reaction mixture periodically. The target pH is between 4.50 and 5.75.[1] If the pH remains

too low, small additional portions of calcium hydroxide can be added. The reaction is typically

complete within 1-2 hours, indicated by the dissolution of the reactants and a stable pH.

Hot Filtration: Once the reaction is complete, hot-filter the solution through a pre-heated

Buchner funnel with filter paper to remove any unreacted starting material or insoluble

impurities.

Crystallization: Transfer the hot filtrate to a clean beaker and allow it to cool slowly to room

temperature. Further cool the solution in an ice bath to promote crystallization of the calcium
saccharin.

Isolation of Product: Collect the white crystalline product by vacuum filtration using a

Buchner funnel.

Purification: Wash the crystals with two 20 mL portions of cold deionized water to remove

any soluble impurities.

Drying: Dry the purified calcium saccharin in a drying oven at 105°C for 2 hours or until a

constant weight is achieved.[2][3]

Yield Calculation: Weigh the final product and calculate the percentage yield.
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Characterization and Quality Control
Parameter Method Expected Result

Appearance Visual Inspection White crystalline powder

Melting Point of Precipitated

Saccharin

To 10 mL of a 1 in 10 solution

of the product, add 1 mL of

hydrochloric acid. A crystalline

precipitate of saccharin is

formed. Wash the precipitate

with cold water and dry at

105°C for 2 hours. The melting

point of the precipitate should

be between 226-230°C.[2][3]

226-230°C

Identification of Calcium

A solution of the product (1 in

10) should give a positive test

for calcium. For example, the

addition of ammonium oxalate

solution should produce a

white precipitate.

Positive test for calcium

pH of Solution (1% w/v) pH meter 5.0 - 7.5

Solubility In deionized water at 25°C Freely soluble

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Perform the synthesis in a well-ventilated fume hood.

Handle all chemicals with care, avoiding inhalation, ingestion, and skin contact.

Use caution when heating the reaction mixture.

Diagrams
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Synthesis Work-up and Purification

Analysis

1. Suspend Saccharin in Water 2. Heat to 40-50°C 3. Add Calcium Hydroxide 4. React and Monitor pH (4.50-5.75) 5. Hot Filtration 6. Cool to Crystallize 7. Isolate by Filtration 8. Wash with Cold Water 9. Dry at 105°C

10. Characterization (MP, ID, pH)

11. Calculate Yield

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of calcium saccharin.

Saccharin (Acid)

Neutralization Reaction
(in Water, 40-50°C)

Calcium Hydroxide (Base)

Calcium Saccharin (Salt) Water (Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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